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Compound of Interest

Compound Name: Nonanoic-D17 acid

Cat. No.: B592562

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the fundamental physicochemical properties of
Nonanoic-D17 acid, a deuterated analog of nonanoic acid. The substitution of hydrogen with
deuterium atoms offers a valuable tool for various research applications, including metabolic
studies, lipidomics, and as an internal standard in mass spectrometry-based analyses.

Core Molecular Data

The key to understanding the utility of Nonanoic-D17 acid lies in its precise molecular
characteristics. The incorporation of 17 deuterium atoms significantly alters its mass without
substantially changing its chemical properties.

Property Value Source
Molecular Formula CoHD1702 [1112]
Molecular Weight 175.34 g/mol [1112][31[4]
CAS Number 130348-94-6 [1][3][4]

Nonanoic-D17 acid is a saturated fatty acid where 17 of the hydrogen atoms have been
replaced by their stable isotope, deuterium.[3] This isotopic labeling makes it readily
distinguishable from its naturally occurring counterpart in analytical experiments.
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Isotopic Composition and Mass

The molecular weight of a compound is determined by the sum of the atomic masses of its
constituent atoms. In the case of Nonanoic-D17 acid, the calculation is as follows:

Carbon (C): 9 atoms

Hydrogen (H): 1 atom

Deuterium (D): 17 atoms

Oxygen (O): 2 atoms

Deuterium, an isotope of hydrogen, contains one proton and one neutron, giving it an atomic
mass of approximately 2.014 atomic mass units (amu).[5][6][7] This is roughly double the mass
of protium (the most common hydrogen isotope), which has only a single proton.[5]

Applications in Research

The significant mass difference between Nonanoic-D17 acid and endogenous nonanoic acid
allows it to serve as an excellent internal standard for quantitative analysis.[8] In techniques
such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass
spectrometry (LC-MS), the deuterated standard can be spiked into a sample. Since it co-elutes
with the unlabeled analyte but is detected at a different mass-to-charge ratio, it enables precise
guantification of the target molecule.

Furthermore, its use as an isotopic tracer is invaluable in metabolic studies to track the
absorption, distribution, metabolism, and excretion (ADME) of fatty acids within biological
systems.[9]

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for utilizing Nonanoic-D17
acid as an internal standard in a quantitative mass spectrometry experiment.
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Workflow for quantitative analysis using a deuterated standard.

© 2025 BenchChem. All rights reserved. 3/5

Tech Support


https://www.benchchem.com/product/b592562?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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